![molecular formula C10H5F2N3O3S B2878060 N-[(2,6-difluorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide CAS No. 860609-70-7](/img/structure/B2878060.png)
N-[(2,6-difluorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide
Overview
Description
N-[(2,6-difluorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide is a chemical compound that has been synthesized for various scientific research applications. This compound has been found to have potential in the field of drug discovery, particularly in the development of new drugs for the treatment of various diseases.
Scientific Research Applications
Crystallography and Structural Analysis
The crystal structure of this compound provides valuable insights into its molecular geometry and potential interactions with other molecules. It has been characterized using X-ray crystallography, which reveals the planarity of the urea scaffold due to intramolecular hydrogen bonding . This structural information is crucial for understanding the compound’s reactivity and designing derivatives with desired properties.
Fungicidal Activities
This compound exhibits excellent fungicidal activities against various plant pathogens such as Rhizoctonia solani , Botrytis cinerea , and Dothiorella gregaria . Its effectiveness in controlling fungal diseases makes it a potential candidate for agricultural applications, particularly in protecting crops from fungal infections.
Insecticidal Properties
Derivatives of this compound have been explored for their insecticidal properties. The presence of the 1,3,4-thiadiazole nucleus is associated with significant bioactivities, which include the potential to act as insect growth regulators or direct insecticides .
Plant Growth Regulation
Some derivatives of N-[(2,6-difluorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide have shown to possess plant-growth regulating activities . These compounds can influence plant hormone levels and growth patterns, offering a tool for agricultural optimization.
Corrosion Inhibition
Urea compounds, including those with a 2,6-difluorobenzoylurea skeleton, have applications in corrosion inhibition, particularly for pipeline steel in oil field production . This application is critical for extending the lifespan of industrial infrastructure.
Chitin Synthesis Inhibition
The compound serves as a scaffold in the design of chitin synthesis inhibitors, which are used to control pests by targeting the chitin in their exoskeletons . This application is particularly relevant in pest management strategies in agriculture.
Mechanism of Action
Target of Action
Compounds with similar structures have been known to exhibit significant bioactivities
Mode of Action
The exact mode of action of this compound is currently unknown. It’s worth noting that 1,3,4-thiadiazole derivatives have been attracting widespread attention due to their significant bioactivities
Biochemical Pathways
It’s known that 1,3,4-thiadiazole derivatives have been found to possess diverse biological effects
Pharmacokinetics
The compound’s molecular weight is 28523 , which could potentially influence its bioavailability
properties
IUPAC Name |
(thiadiazole-4-carbonylamino) 2,6-difluorobenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5F2N3O3S/c11-5-2-1-3-6(12)8(5)10(17)18-14-9(16)7-4-19-15-13-7/h1-4H,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FESPYCVENDUOCO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C(=O)ONC(=O)C2=CSN=N2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5F2N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(2,6-difluorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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